Cas no 105985-14-6 (2(1H)-Pyrazinone,1-hydroxy-5-methyl-)

• Product Name: 2(1H)-Pyrazinone,1-hydroxy-5-methyl-
• CAS No: 105985-14-6
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 126946
• PubChem ID: 21792403
• Update Time: 2025-04-18

2(1H)-Pyrazinone,1-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,1-hydroxy-5-methyl-
• 2(1H)-Pyrazinone,1-hydroxy-5-methyl-(9CI)
• SCHEMBL16669551
• 105985-14-6
• XHKPDBJXFNCMRH-UHFFFAOYSA-N
• 1-Hydroxy-5-methylpyrazin-2-one
• LXLCDJTVXKVVRH-UHFFFAOYSA-N
• 5-Methylpyrazine-2-ol-1-oxide

• Inchi： 1S/C5H6N2O2/c1-4-3-7(9)5(8)2-6-4/h2-3,9H,1H3
• InChI Key： XHKPDBJXFNCMRH-UHFFFAOYSA-N
• SMILES： ON1C(C=NC(C)=C1)=O

Computed Properties

• Exact Mass: 126.043
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: -0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines